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Compound of Interest

Compound Name: 2,3-Dibromopropene

Cat. No.: B1205560 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of 2,3-Dibromopropene, a halogenated organic compound utilized

in various synthetic applications.

2,3-Dibromopropene (CAS No. 513-31-5) is a colorless to pale yellow liquid with a pungent

odor.[1] It is recognized as a combustible liquid that is harmful if swallowed or inhaled and

causes serious eye damage and skin irritation.[2][3] Due to its hazardous nature, strict

adherence to safety protocols is crucial.

Immediate Safety and Hazard Information
GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]

H332: Harmful if inhaled.[3][4]

H315: Causes skin irritation.[2]

H318: Causes serious eye damage.[2][3][4]

H227: Combustible liquid.[2]

Signal Word: Danger[2][3]
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This chemical is a lachrymator, meaning it can cause tearing, and may lead to chemical

conjunctivitis and corneal damage.[5] Inhalation can irritate the respiratory tract and may cause

central nervous system depression at high concentrations.[5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2,3-Dibromopropene.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine

Handling/Weighi

ng

Chemical safety

goggles

conforming to

EN166 (EU) or

NIOSH (US)

standards. A face

shield is also

recommended.

[3][5]

Impervious

chemical-

resistant gloves

(e.g., Butyl

rubber).

Lab coat, closed-

toe shoes.

Use in a well-

ventilated area or

under a chemical

fume hood.

Preparing

Solutions/Transf

ers

Chemical safety

goggles and a

face shield.

Impervious

chemical-

resistant gloves.

Chemical-

resistant apron

or coveralls over

a lab coat.

Work should be

performed in a

certified chemical

fume hood.

Spill Cleanup

Chemical safety

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

A full-face

respirator with an

appropriate

cartridge (e.g.,

type ABEK

(EN14387)) is

necessary if

exposure limits

are exceeded or

if ventilation is

inadequate.[6]

Heating or

Reactions

Chemical safety

goggles and a

face shield.

Impervious

chemical-

resistant gloves.

Flame-retardant

lab coat or

chemical-

resistant suit.

All operations

should be

conducted within

a chemical fume

hood.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical to minimize exposure and ensure safety.

1. Engineering Controls and Preparation:

Always work in a well-ventilated area.[5] The primary engineering control should be a

certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[5][7]

Before starting, ensure all necessary PPE is available and in good condition.

2. Handling and Use:

Avoid contact with eyes, skin, and clothing.[5]

Do not eat, drink, or smoke in the work area.[3]

Keep the container tightly closed when not in use.[5]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[5]

Ground and bond containers when transferring material to prevent static discharge.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Store away from incompatible substances such as strong acids and bases.[7]

For product quality, refrigeration may be recommended.[7]

Emergency and Disposal Plan
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A clear plan for emergencies and waste disposal is a mandatory component of safe laboratory

practice.

Emergency Procedures:

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[3]

[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation.[3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][5]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish.[8]

Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[5]

Spill

Evacuate the area. Remove all sources of

ignition.[5] Absorb the spill with inert material

(e.g., vermiculite, sand) and place it in a

suitable, closed container for disposal.[5]

Provide ventilation.
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Disposal Plan:

Waste Generation: All materials contaminated with 2,3-Dibromopropene, including gloves,

absorbent materials, and empty containers, must be treated as hazardous waste.

Container Management: Do not reuse empty containers as they may retain product residue.

[5] They should be triple-rinsed with a suitable solvent and the rinsate collected as

hazardous waste.

Disposal Method: Dispose of contents and container in accordance with local, state, and

federal regulations.[3] This typically involves incineration in a licensed hazardous waste

facility.[8] Contact a licensed professional waste disposal service.[8]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 2,3-
Dibromopropene.
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Workflow for Safe Handling of 2,3-Dibromopropene

Preparation

Handling

Cleanup & Disposal

Emergency Response

Review SDS and Procedures

Verify Fume Hood Operation

Inspect and Don PPE

Work Within Fume Hood

Perform Experiment

Securely Close ContainerSpill or Exposure Occurs

Segregate Hazardous Waste

Decontaminate Work Area

Properly Store Waste

Arrange for Licensed Disposal

Follow First Aid Procedures Evacuate and Notify Contain Spill (if safe)

Click to download full resolution via product page

Caption: Safe handling workflow for 2,3-Dibromopropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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